Cas no 2680861-16-7 (benzyl N-(6-hydroxyhexan-3-yl)carbamate)

• Product Name: benzyl N-(6-hydroxyhexan-3-yl)carbamate
• CAS No: 2680861-16-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6010866
• PubChem ID: 165914130
• Update Time: 2025-05-20

benzyl N-(6-hydroxyhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-hydroxyhexan-3-yl)carbamate
• 2680861-16-7
• EN300-6989846

• Inchi： 1S/C14H21NO3/c1-2-13(9-6-10-16)15-14(17)18-11-12-7-4-3-5-8-12/h3-5,7-8,13,16H,2,6,9-11H2,1H3,(H,15,17)
• InChI Key： VSRNWTMOKHHFIR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC)CCCO)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(6-hydroxyhexan-3-yl)carbamate

Introduction to Benzyl N-(6-hydroxyhexan-3-yl)carbamate (CAS No. 2680861-16-7)

Benzyl N-(6-hydroxyhexan-3-yl)carbamate, a compound with the chemical formula C₁₄H₂₃NO₂, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 2680861-16-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structure of this molecule, featuring a benzyl group and a hexan-3-yl moiety linked by a carbamate bond, makes it an intriguing candidate for further research and exploration.

The benzyl group, known for its stability and ease of functionalization, contributes to the overall reactivity of the molecule. This feature is particularly valuable in pharmaceutical applications where modifications at specific sites can enhance bioavailability or target specific biological pathways. The hexan-3-yl chain introduces a hydroxyl group at the sixth carbon position, which can participate in hydrogen bonding and other interactions with biological targets. These structural elements combined make Benzyl N-(6-hydroxyhexan-3-yl)carbamate a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, fungicidal, and even pharmacological effects. The presence of the hydroxyl group in Benzyl N-(6-hydroxyhexan-3-yl)carbamate adds another layer of functionality, potentially enhancing its interaction with biological systems. This has led to several studies exploring its potential as an intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of Benzyl N-(6-hydroxyhexan-3-yl)carbamate is its potential role in drug discovery. Researchers have been investigating its derivatives as candidates for treating various diseases, including neurological disorders and infectious diseases. The hydroxyl group at the third carbon of the hexanoyl chain provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at this position could influence solubility, metabolic stability, or binding affinity to target proteins.

The benzyl group also plays a crucial role in determining the compound's behavior in biological systems. It is often used as a protecting group in organic synthesis, but in this context, it may contribute to the overall pharmacokinetic profile of the molecule. Studies have shown that benzyl derivatives can exhibit favorable pharmacokinetic properties when properly designed. This makes Benzyl N-(6-hydroxyhexan-3-yl)carbamate an attractive candidate for further development as a lead compound.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like Benzyl N-(6-hydroxyhexan-3-yl)carbamate. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical trials. By leveraging computational methods, researchers can accelerate the drug discovery process and identify promising candidates more rapidly.

The synthesis of Benzyl N-(6-hydroxyhexan-3-yl)carbamate involves several key steps that highlight its complexity and versatility. The carbamate bond itself is formed through a reaction between an amine derivative and a carbonyl compound under controlled conditions. The introduction of the hexanoyl chain requires careful selection of starting materials and reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of expertise in organic chemistry when working with such molecules.

In conclusion, Benzyl N-(6-hydroxyhexan-3-yl)carbamate (CAS No. 2680861-16-7) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure combines functional groups that make it suitable for various applications, from drug discovery to synthetic chemistry. The hydroxyl group at the sixth carbon position adds an extra layer of reactivity, while the benzyl group provides stability and ease of modification. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.